Cas no 109438-05-3 (4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI))

• Product Name: 4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI)
• CAS No: 109438-05-3
• MF: C₁₄H₃₂I₂N₄
• MW: 510.239627838135
• CID: 162647
• PubChem ID: 3066030
• Update Time: 2025-04-19

4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Ethylenebis[1,1-dimethylpiperaziniumiodide] (6CI)
• 4-[2-(4,4-dimethylpiperazin-4-ium-1-yl)ethyl]-1,1-dimethylpiperazin-1-ium,diiodide
• SD 211-02
• Piperazinium, 4,4'-ethylenebis(1,1-dimethyl-, diiodide
• 4,4'-(Ethane-1,2-diyl)bis(1,1-dimethylpiperazin-1-ium) diiodide
• 116 HC
• 4,4'-Ethylenebis(1,1-dimethylpiperazinium iodide)
• 109438-05-3
• DTXSID60911163

• Inchi： 1S/C14H32N4.2HI/c1-17(2)11-7-15(8-12-17)5-6-16-9-13-18(3,4)14-10-16;;/h5-14H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： KLSPPSSCVKCYSY-UHFFFAOYSA-L
• SMILES： [I-].[I-].[N+]1(C)(C)CCN(CCN2CC[N+](C)(C)CC2)CC1

Computed Properties

• Exact Mass: 477.8204
• Monoisotopic Mass: 510.07164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48